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Compound of Interest

Compound Name: Basic Green 5

Cat. No.: B1210438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 224967-52-6. This substance is commercially known as Basic Green 5 and is

also referred to as Methylene Green zinc chloride double salt. It belongs to the thiazine class of

dyes and is primarily utilized as a biological stain in various scientific disciplines.[1][2] This

document consolidates available data on its properties, primary uses, and the general

mechanisms underlying its applications.

It is crucial to distinguish CAS number 224967-52-6 from the similarly named "Methyl Green"

(CAS 7114-03-6), as these are distinct chemical entities. While the names are sometimes used

interchangeably in less precise contexts, detailed experimental protocols often specify Methyl

Green for procedures like the Methyl Green-Pyronine stain. This guide focuses exclusively on

the information available for CAS 224967-52-6.

Chemical and Physical Properties
Basic Green 5 is a zinc salt complex organic dye.[3] It is a synthetic compound derived from

Methylene Blue.[4] The compound typically appears as a dark green to black powder and is

soluble in water and alcohol.[5] Key quantitative properties are summarized in the table below.
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Property Value Reference

CAS Number 224967-52-6 [3]

Synonyms

Basic Green 5, Methylene

Green zinc chloride double

salt, C.I. 52020

[4][5]

Molecular Formula
C₁₆H₁₇ClN₄O₂S·0.5(ZnCl₂) or

(C₁₆H₁₇ClN₄O₂S)₂·ZnCl₂·2Cl
[3][4][5]

Molecular Weight
433.00 g/mol or 866.00 g/mol

(depending on representation)
[3][4]

Appearance
Very dark green to black

powder
[5]

Solubility
Soluble in water (10 mg/mL)

and alcohol
[5]

Core Applications and Uses
The primary and most well-documented application of Basic Green 5 is as a biological stain in

microscopy and histology.[4] Its utility in various research and analytical techniques stems from

its ability to bind to and visualize specific cellular components.

Histological and Cytological Staining
Basic Green 5 is employed to stain cellular structures, facilitating their visualization under a

microscope. It has a notable affinity for nucleic acids (DNA and RNA) and proteins, making it a

valuable tool in cytology, histology, and pathology.[4] The staining process allows for the

detailed examination of tissue morphology and cellular details.

Mechanism of Action in Staining
As a basic dye, Basic Green 5 carries a positive charge (cationic). This property governs its

interaction with cellular components. Biological tissues contain numerous negatively charged

(anionic) molecules, such as the phosphate groups of nucleic acids and certain domains of

proteins. The staining mechanism is primarily an electrostatic interaction, where the cationic
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dye binds to these anionic sites within the cell, leading to the visualization of these structures.

[6]

Other Potential Applications
While less documented with specific protocols for CAS 224967-52-6, related thiazine dyes and

similar compounds have been explored in other areas:

Surface-Enhanced Raman Spectroscopy (SERS): Dyes like Methylene Green can be used

as reporter molecules in SERS, a technique that enhances Raman scattering of molecules

adsorbed on rough metal surfaces. This allows for highly sensitive detection of analytes.

Antimicrobial Research: Some thiazine dyes exhibit antimicrobial properties.[7]

Electrochemical Sensors: The redox properties of such dyes make them candidates for use

in the development of electrochemical sensors.

Photodynamic Therapy: The light-absorbing properties of these dyes are being investigated

for potential use in photodynamic therapy.[8]

Experimental Protocols
Detailed and validated experimental protocols specifically for CAS number 224967-52-6 are not

readily available in the scientific literature. However, a general workflow for histological staining

is provided below. Researchers should optimize concentrations and incubation times for their

specific applications.

General Histological Staining Workflow
This workflow outlines the typical steps for staining tissue sections with a basic dye like Basic
Green 5.
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Caption: General workflow for histological staining of tissue sections.
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Methodology:

Sample Preparation:

Fixation: Tissue samples are fixed (e.g., in 10% neutral buffered formalin) to preserve their

structure.

Embedding: The fixed tissue is embedded in a medium like paraffin wax.

Sectioning: Thin sections of the embedded tissue are cut using a microtome.

Deparaffinization and Rehydration: The paraffin is removed using xylene, and the tissue is

rehydrated through a series of decreasing concentrations of ethanol.

Staining:

A working solution of Basic Green 5 is prepared in an appropriate buffer.

The rehydrated tissue sections are incubated in the staining solution for a specific

duration.

Following incubation, the slides are rinsed with distilled water to remove excess stain.

Post-Staining:

Dehydration: The stained sections are dehydrated through an increasing series of ethanol

concentrations.

Clearing: The tissue is cleared using an agent like xylene.

Mounting: A coverslip is placed over the tissue section using a mounting medium for

preservation and microscopic examination.

Signaling Pathways
There is currently no direct evidence in the scientific literature linking Basic Green 5 (CAS

224967-52-6) to the modulation of specific signaling pathways. Thiazine dyes as a class, which

includes the related compound Methylene Blue, are known to have various biological activities,
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such as influencing nitric oxide signaling.[9] However, such activities have not been specifically

demonstrated for Basic Green 5. Further research is required to determine if this compound

has any effects on cellular signaling.

Data Presentation
The available quantitative data for CAS number 224967-52-6 is limited to its fundamental

physicochemical properties, as presented in Section 2.0. Spectroscopic data, such as

absorption and emission maxima, and binding affinities for biological macromolecules have not

been extensively reported in peer-reviewed literature for this specific compound.

Mandatory Visualizations
Conceptual Diagram of SERS Application
This diagram illustrates the conceptual workflow of using a dye like Basic Green 5 as a

reporter molecule in a Surface-Enhanced Raman Spectroscopy (SERS) based detection assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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